Cas no 1607316-72-2 (3-(4-Bromophenyl)-2-methylpropanamide)

• Product Name: 3-(4-Bromophenyl)-2-methylpropanamide
• CAS No: 1607316-72-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD32859517
• CID: 5618155
• PubChem ID: 67512061
• Update Time: 2025-10-31

3-(4-Bromophenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2720266
• 1607316-72-2
• AKOS016978614
• Z1551999220
• EN300-2937424
• 3-(4-bromophenyl)-2-methylpropanamide
• Benzenepropanamide, 4-bromo-α-methyl-
• 3-(4-Bromophenyl)-2-methylpropanamide

• MDL： MFCD32859517
• Inchi： 1S/C10H12BrNO/c1-7(10(12)13)6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H2,12,13)
• InChI Key： VNVHVVCGGLSQIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C(N)=O)C

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 399.4±25.0 °C(Predicted)
• pka: 16.40±0.50(Predicted)

Additional information on 3-(4-Bromophenyl)-2-methylpropanamide

3-(4-Bromophenyl)-2-methylpropanamide (CAS No. 1607316-72-2): A Comprehensive Overview

3-(4-Bromophenyl)-2-methylpropanamide (CAS No. 1607316-72-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The chemical structure of 3-(4-Bromophenyl)-2-methylpropanamide consists of a bromophenyl group attached to a propanamide moiety, with a methyl group substituent on the propanamide chain. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 3-(4-Bromophenyl)-2-methylpropanamide is a white crystalline solid with a melting point of approximately 105-107°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental protocols and formulations.

The synthesis of 3-(4-Bromophenyl)-2-methylpropanamide typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-bromobenzaldehyde with acetone to form the corresponding benzylidene acetone intermediate, followed by reduction and subsequent amidation to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it a feasible option for large-scale production.

In the realm of pharmaceutical research, 3-(4-Bromophenyl)-2-methylpropanamide has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including its effects on various cellular processes and its interactions with specific protein targets. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(4-Bromophenyl)-2-methylpropanamide exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

Furthermore, preliminary data suggest that 3-(4-Bromophenyl)-2-methylpropanamide may have potential applications in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate the activity of certain enzymes involved in neuroinflammation, thereby potentially slowing down disease progression. These findings have sparked interest among researchers and pharmaceutical companies alike, leading to ongoing investigations into its therapeutic potential.

Beyond its pharmaceutical applications, 3-(4-Bromophenyl)-2-methylpropanamide has also found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of more complex molecules with diverse functionalities. Its reactivity and versatility make it a valuable intermediate in organic synthesis, enabling the creation of novel compounds with tailored properties for specific applications.

In terms of safety and handling, it is important to note that while 3-(4-Bromophenyl)-2-methylpropanamide is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 3-(4-Bromophenyl)-2-methylpropanamide are promising. Ongoing research continues to uncover new insights into its properties and potential applications. As more data become available, it is likely that this compound will play an increasingly important role in both academic and industrial settings. Whether used as a lead compound for drug discovery or as a versatile building block in organic synthesis, 3-(4-Bromophenyl)-2-methylpropanamide represents an exciting area of exploration for chemists and researchers alike.